Cas no 1176017-36-9 (N,N-dimethyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride)

• Product Name: N,N-dimethyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride
• CAS No: 1176017-36-9
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 4561576
• Update Time: 2025-05-21

N,N-dimethyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride
• N,N-dimethyl-1-(2-(piperidin-4-yl)phenyl)methanamine

• Inchi： 1S/C14H22N2/c1-16(2)11-13-5-3-4-6-14(13)12-7-9-15-10-8-12/h3-6,12,15H,7-11H2,1-2H3
• InChI Key： KWXAMEVWUUGFLX-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=CC=CC=C1C1CCNCC1

Additional information on N,N-dimethyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride

N,N-Dimethyl-1-(2-(Piperidin-4-yl)Phenyl)Methanamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1176017-36-9, commonly referred to as N,N-Dimethyl-1-(2-(Piperidin-4-yl)Phenyl)Methanamine Dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a dimethylamino group with a piperidine ring, making it a valuable subject for both academic research and potential therapeutic applications.

Recent studies have highlighted the importance of N,N-Dimethyl-1-(2-(Piperidin-4-yl)Phenyl)Methanamine Dihydrochloride in understanding the relationship between molecular architecture and biological activity. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to elucidate the compound's interaction with various biological targets. These studies have provided valuable insights into its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer.

The synthesis of CAS No. 1176017-36-9 involves a multi-step process that showcases the versatility of modern organic synthesis techniques. Starting from readily available starting materials, the synthesis incorporates strategies such as Suzuki coupling and nucleophilic substitution to construct the complex structure of this compound. The dihydrochloride salt form is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability.

In terms of pharmacological activity, N,N-Dimethyl-1-(2-(Piperidin-4-yl)Phenyl)Methanamine Dihydrochloride has demonstrated promising results in preclinical models. Studies have shown that it exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical in regulating various physiological processes. This selectivity suggests that the compound could serve as a lead molecule for developing novel therapeutics targeting conditions such as chronic pain and inflammation.

Moreover, recent advancements in medicinal chemistry have enabled researchers to explore the structure-activity relationship (SAR) of this compound in greater depth. By modifying specific functional groups within the molecule, scientists have been able to optimize its pharmacokinetic properties, including bioavailability and metabolic stability. These modifications have significantly enhanced the compound's potential for translation into clinical settings.

The application of cutting-edge analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has also played a pivotal role in characterizing this compound. These methods have provided precise information about its molecular structure, purity, and stereochemistry, ensuring that it meets the rigorous standards required for pharmaceutical development.

In conclusion, N,N-Dimethyl-1-(2-(Piperidin-4-yl)Phenyl)Methanamine Dihydrochloride represents a compelling example of how innovative synthetic strategies and advanced research methodologies can lead to groundbreaking discoveries in drug development. As ongoing studies continue to uncover its full therapeutic potential, this compound stands at the forefront of scientific exploration in the chemical and pharmaceutical sciences.